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Compound of Interest

Compound Name: (Dimethylamino)methanol

CAS No.: 14002-21-2

Cat. No.: B078633 Get Quote

CAS: 14002-21-2 | Formula: C3H9NO[1][2]

Executive Summary & Immediate Directive
(Dimethylamino)methanol is a hemiaminal, chemically distinct from the stable alcohol N,N-

dimethylethanolamine (DMAE).[1][2] Unlike standard solvents, this compound is hydrolytically

unstable.[1][2][3] Upon contact with water, acids, or heat, it reverts to its precursors:

Formaldehyde (a carcinogen) and Dimethylamine (a flammable, corrosive gas).[1][2]

Core Disposal Directive:

DO NOT dispose of down the drain.[2][3]

DO NOT mix with acidic waste streams (Risk of exothermic reaction and toxic gas release).

[2][3]

DO NOT mix with oxidizers (Risk of fire/explosion).[2][3]

MANDATORY: Segregate into a Basic Organic Waste stream (pH > 9) to inhibit hydrolysis

and stabilize the hemiaminal structure until incineration.[2][3]

Chemical Profile & Hazard Assessment
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As a Senior Application Scientist, it is critical to understand that you are not managing a static

liquid, but a chemical equilibrium.[1][2]

The Hemiaminal Equilibrium
(Dimethylamino)methanol exists in a reversible equilibrium.[2][3] In the presence of moisture

or acid, the equilibrium shifts to the right, releasing toxic components:

(Dimethylamino)methanol (Hemiaminal)[1][2]

(Dimethylamino)amine (Flammable, Corrosive)[1][2][4][5]

Formaldehyde (Carcinogen, Sensitizer)[1][2]

Safety Data Specifications
Property Specification Operational Implication

Physical State Colorless to pale yellow liquid
Visually indistinguishable from

common solvents.[1][2][3]

Flash Point ~40–55 °C (Estimated)

Flammable Liquid. Ground all

containers during transfer.[1][2]

[3]

pH (Aqueous) Basic (> 10)
Corrosive. Causes severe skin

and eye burns.[2][3]

Stability Unstable (Hydrolytic)

Decomposes in water/acid.[1]

[2][3] Releases formaldehyde.

[1][2][3]

Incompatibility Acids, Oxidizers, Isocyanates
Violent Reaction Risk. Strict

segregation required.[1][2]

RCRA Codes
D001 (Ignitable), D002

(Corrosive), U122*

Potential U122

(Formaldehyde) if

decomposition occurs.[1][2]

Step-by-Step Disposal Protocol
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Phase 1: Pre-Disposal Stabilization
Objective: Prevent the reversion to formaldehyde and dimethylamine vapors before final

destruction.[2]

pH Verification: Ensure the waste matrix is alkaline (pH 9–11).[2][3] If the waste is part of a

reaction mixture that has become acidic, carefully neutralize it with a dilute base (e.g.,

Sodium Hydroxide 1M) in an ice bath to prevent thermal runaway.[2]

Scavenging (Optional but Recommended): If the waste contains significant free

formaldehyde, treat with a specific scavenger (e.g., dilute aqueous ammonia or sodium

bisulfite) only if the protocol has been validated for your specific mixture.[2] Otherwise, rely

on pH stabilization.[1][2][3]

Phase 2: Containerization[1][2]
Material Selection: Use HDPE (High-Density Polyethylene) or Glass containers.[1][2][3]

Avoid metal containers (aluminum/zinc) due to the corrosive amine nature.[2][3]

Headspace: Leave at least 10-15% headspace.[1][2][3] If hydrolysis occurs, gas generation

(dimethylamine/formaldehyde) can pressurize the vessel.[2]

Venting: Use a vented cap (e.g., circumvention venting caps) if the waste is suspected to be

actively off-gassing.[1][2][3]

Phase 3: Segregation & Labeling[1][2]
Stream Selection: Classify as "Flammable, Corrosive, Basic Organic Waste."[1][2][3]

Labeling:

Primary Name: (Dimethylamino)methanol Waste.[2][3]

Constituents: List "(Dimethylamino)methanol," "Formaldehyde," and "Dimethylamine."[1]

[2]

Hazard Warnings: Flammable, Corrosive, Carcinogen.[1][2]
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Phase 4: Final Disposal (Handoff)[1][2]
Method: The only acceptable final disposal method is High-Temperature Incineration with

scrubber systems (to handle nitrogen oxides and complete formaldehyde destruction).[2][3]

Transport: Ensure the waste manifest declares the potential for formaldehyde release.[2][3]

Operational Workflow (Decision Tree)
The following diagram outlines the logical flow for handling (Dimethylamino)methanol waste,

emphasizing the critical segregation from acids.
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Waste Generation:
(Dimethylamino)methanol

Analyze Chemical State:
Pure vs. Mixture

Is the Mixture Acidic?
(pH < 7)

Reaction Mixture

Stream A: Basic/Neutral
Organic Waste

Pure Chemical

CRITICAL STEP:
Neutralize with dilute Base

(Ice Bath)

Yes (High Risk of Gas)

No (Already Basic)

Segregation Check:
NO Oxidizers

NO Acids

Containerization:
HDPE Drum + Vented Cap

Label: Flammable/Corrosive

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and stabilization of hemiaminal waste streams.
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Emergency Procedures
Spill Management

Evacuate: Clear the area immediately. Formaldehyde and amine vapors are respiratory

irritants.[2][3]

PPE: Wear a full-face respirator with multi-gas cartridges (Organic Vapor + Formaldehyde),

butyl rubber gloves, and a lab coat.[1][2][3]

Containment: Do not use standard paper towels. Use commercial amine neutralizers or

vermiculite.[2][3]

Neutralization: If safe, cover the spill with a weak acid neutralizer (e.g., citric acid powder)

very slowly to minimize amine vapors, then absorb.[1][2] Warning: This will release heat.[2]

[3]

Exposure Response[1][2][3][6][7]
Skin Contact: Rinse immediately with water for 15 minutes.[2][3] The amine component

penetrates skin rapidly.[2][3]

Inhalation: Move to fresh air. Seek medical attention immediately due to potential

formaldehyde sensitization and pulmonary edema risk.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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